Cas no 117772-70-0 (Azithromycin hydrate)

Azithromycin hydrate structure

Product name:Azithromycin hydrate

CAS No:117772-70-0

MF:C₃₈H₇₆N₂O₁₄

MW:785.015053749084

MDL:MFCD01862248

CID:63312

Azithromycin hydrate Chemical and Physical Properties

- Azithromycin Dihydrate
- Azithromycin
- AZITHROMYCIN SODIUM
- CP-62993 dihydrate
- 1-Oxa-6-azacyclopentadecan-15-one
- CP62993 dihydrate
- N-Methyl-11-aza-10-deoxo-10-dihydroerythromycin A CP-62993
- 1-Oxa-6-azacyclopentadecan-15-one,13-[(2,6-dideoxy-3-C-methyl-3-O-methyl-a-L-ribo-hexopyranosyl)oxy]-2-ethyl-3,4,10-trihydroxy-3,5,6,8,10,12,14-heptamethyl-11-[[3,4,6-trideoxy-3-(dimethylamino)-b-D-xylo-hexopyranosyl]oxy]-,dihydrate, [2R-(2R*,3S*,4R*,5R*,8R*,10R*,11R*,12S*,13S*,14R*)]-
- Azithromycindihydrate
- Azithromycin hydrate
- MDL： MFCD01862248
- Inchi： InChI=1S/C38H72N2O12.2H2O/c1-15-27-38(10,46)31(42)24(6)40(13)19-20(2)17-36(8,45)33(52-35-29(41)26(39(11)12)16-21(3)48-35)22(4)30(23(5)34(44)50-27)51-28-18-37(9,47-14)32(43)25(7)49-28;;/h20-33,35,41-43,45-46H,15-19H2,1-14H3;2*1H2/t20-,21-,22+,23-,24-,25+,26+,27-,28+,29-,30+,31-,32+,33-,35+,36-,37-,38-;;/m1../s1
- InChI Key： SRMPHJKQVUDLQE-KUJJYQHYSA-N
- SMILES： C[C@@H]([C@@H]([C@@](C(O[C@@H]([C@@](C)(O)[C@@H]1O)CC)=O)([H])C)O[C@@](O[C@@H](C)[C@@H]2O)([H])C[C@@]2(C)OC)[C@H]([C@](O)(C[C@H](CN([C@@H]1C)C)C)C)O[C@@](O[C@H](C)C[C@@H]3N(C)C)([H])[C@@H]3O.O.O

Color/Form: Powder
Melting Point: 129-135°C
Boiling Point: 822.1°C at 760 mmHg
Flash Point: >110°(230°F)
Refractive Index: -47 ° (C=2, EtOH)
Solubility: Soluble in DMSO at 20mg/ml. Also soluble in chloroform or ethylene chloride
PSA: 198.54000
LogP: 1.71000
Merck: 915
Specific Rotation: -44.0° - -49.0° (c=1, EtOH)
Sensitiveness: Air Sensitive
Solubility: Not determined

Signal Word：Danger
Hazard Statement： H317; H334
Warning Statement： P261; P272; P280; P285; P302+P352; P304+P341; P321; P333+P313; P342+P311; P363; P501
Hazard Category Code： 36/37/38
Safety Instruction： S24/25; S36/37/39
Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
RTECS：RN6960000
Hazardous Material Identification：
Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
Risk Phrases：R36/37/38

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	A2076-5G	Azithromycin Dihydrate	117772-70-0	>98.0%(N)	5g	¥170.00	2024-04-18
LKT Labs	A9834-1 g	Azithromycin Dihydrate	117772-70-0	≥98%	1g	$129.60	2023-07-11
ChemScence	CS-2962-100mg	Azithromycin (hydrate)	117772-70-0		100mg	$90.0	2022-04-28
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci6850-50mg	Azithromycin Dihydrate	117772-70-0	98%	50mg	￥929.00	2023-09-09
Axon Medchem	2042-2 x 10 mg	Azithromycin	117772-70-0	98%	2 x 10 mg	€70.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-210854-25mg	Azithromycin Dihydrate,	117772-70-0	>98%	25mg	￥1542.00	2023-09-05
LKT Labs	A9834-500 mg	Azithromycin Dihydrate	117772-70-0	≥98%	500MG	$74.10	2023-07-11
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R019123-1g	Azithromycin hydrate	117772-70-0	98%	1g	￥29	2024-05-26
MedChemExpress	HY-17506A-500mg	Azithromycin hydrate	117772-70-0	≥98.0%	500mg	￥3800	2024-05-22
Axon Medchem	2042-10 mg	Azithromycin	117772-70-0	98%	10mg	€50.00	2023-07-10